(S)-(-)-Nornicotine bitartrate

• Molecular Formula: C9H12N2 x 2 x C4H6O4
• Molecular Weight: 148.2
• synonyms: (S)-3-(pyrrolidin-2-yl)pyridine bitartrate

Description

Precursor

Scientific Research Applications

Conversion and Production in Plants

• Nornicotine Production in Tobacco : Nornicotine is produced by the N-demethylation of nicotine in tobacco plants. The gene CYP82E4 is identified as responsible for this conversion, indicating its potential role in controlling nornicotine levels in tobacco products (Siminszky et al., 2005).

Catalytic and Chemical Properties

• Catalysis of Aldol Reactions : Nornicotine can catalyze aldol reactions in aqueous conditions, a unique property among small organic molecule catalysts. This finding suggests its potential use in chemical synthesis and understanding in vivo catalysis (Dickerson & Janda, 2002).

Genetic Engineering for Reduced Content

• Genetic Engineering for Nornicotine Reduction : By silencing the CYP82E4 gene and its homologs in tobacco, researchers successfully reduced the nornicotine content, which is desirable due to its role as a precursor to carcinogenic substances (Gavilano et al., 2006).

Microbial Transformation

• Microbial Detoxification of Nornicotine : Studies on Shinella sp. HZN7, a nicotine-degrading microorganism, show its ability to transform nornicotine, suggesting avenues for bioremediation and understanding nicotine metabolism (Qiu et al., 2016).

Neuropharmacological Role

• Neuropharmacological Effects : Research indicates that nornicotine contributes to tobacco dependence through its effects on dopamine release and its interaction with nicotinic receptors (Green et al., 2001).

Mechanisms of Catalysis

• Aldol Reaction Mechanism Study : Investigations into the nornicotine-catalyzed aldol reaction suggest a two-step mechanism in water, offering insights into the stereoelectronic nature of catalyst structures (Dickerson et al., 2004).